3,3-Dimethyl-2-phenyloxirane-2-carboxamide

• CAS No.: 5445-34-1
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 3,3-dimethyl-2-phenyloxirane-2-carboxamide
• InChI: InChI=1S/C11H13NO2/c1-10(2)11(14-10,9(12)13)8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,12,13)
• InChI Key: DUPQMWBXODEZNS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(O1)(C2=CC=CC=C2)C(=O)N)C

Description

3,3-Dimethyl-2-phenyloxirane-2-carboxamide is a trisubstituted oxirane derivative characterized by a phenyl group at the C2 position, two methyl groups at C3, and a carboxamide functional group. Its molecular formula is C₁₂H₁₃NO₂, with a molecular weight of 203.24 g/mol. The compound’s stereoelectronic properties are influenced by the rigid oxirane (epoxide) ring and the electron-withdrawing carboxamide moiety, which may enhance its reactivity in acid-catalyzed rearrangements or nucleophilic ring-opening reactions .

Synthetic routes for analogous oxirane carboxamides often involve epoxidation of α,β-unsaturated carbonyl precursors followed by amidation. For instance, similar compounds like 3-(2-nitroaryl)oxiran-2-carboxamides are synthesized via acid-catalyzed rearrangements of substituted oxiranes, as demonstrated in Scheme 1 of the referenced literature . The steric hindrance from the 3,3-dimethyl groups in the target compound likely affects its conformational flexibility and reactivity compared to less substituted analogs.

Biological Activity

3,3-Dimethyl-2-phenyloxirane-2-carboxamide is an organic compound with significant potential in medicinal chemistry due to its unique structural features, including an oxirane ring and a carboxamide functional group. This compound has garnered attention for its biological activity, particularly in the context of cancer research and enzymatic interactions.

Chemical Structure and Properties

The molecular formula of 3,3-Dimethyl-2-phenyloxirane-2-carboxamide is C_{12}H_{15}NO_2, with a molecular weight of approximately 191.23 g/mol. The presence of the oxirane (epoxide) ring contributes to its reactivity, allowing it to engage in various chemical reactions that can influence biological systems.

Research indicates that the biological activity of 3,3-Dimethyl-2-phenyloxirane-2-carboxamide may be attributed to its ability to undergo nucleophilic attacks. This property allows it to form covalent bonds with enzymes or receptors, potentially modulating various biological pathways. Studies have suggested that this compound may interact with key biomolecules, influencing enzymatic activities and contributing to its cytotoxic effects on cancer cell lines.

Cytotoxic Effects

Several studies have explored the cytotoxic effects of 3,3-Dimethyl-2-phenyloxirane-2-carboxamide on various cancer cell lines. For instance:

• Study on Cancer Cell Lines : In vitro assays demonstrated that this compound exhibits significant cytotoxicity against human leukemia cell lines (K-562 and MV4;11), indicating its potential as a lead compound in anticancer drug development .

Enzyme Inhibition

The compound has also been evaluated for its inhibitory effects on specific enzymes:

• Enzyme Interaction : It has been shown to inhibit cyclin-dependent kinases (CDKs) and tyrosine-protein kinases (ABL1), which are crucial in regulating cell cycle progression and tumorigenesis .

Comparative Analysis with Related Compounds

To better understand the unique properties of 3,3-Dimethyl-2-phenyloxirane-2-carboxamide, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Key Features
2-Methyl-3-phenyloxirane-2-carboxylic acid	C_{11}H_{12}O_2	Lacks the dimethyl substitution at position 3
3,3-Dimethyl-2-phenyloxirane-2-carboxylic acid	C_{12}H_{14}O_2	Contains a carboxylic acid instead of an amide
Sodium 3,3-dimethyl-2-phenyloxirane-2-carboxylate	C_{12}H_{13}NaO_2	A sodium salt derivative with different solubility properties

The differences in biological activity among these compounds can be attributed to variations in their functional groups and structural configurations.

Synthesis Methods

The synthesis of 3,3-Dimethyl-2-phenyloxirane-2-carboxamide can be achieved through various methods involving the reaction of appropriate precursors under controlled conditions. The development of efficient synthetic pathways is crucial for producing this compound for further research and potential therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 3,3-Dimethyl-2-phenyloxirane-2-carboxamide with structurally related oxirane derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
3,3-Dimethyl-2-phenyloxirane-2-carboxamide	C₁₂H₁₃NO₂	203.24	3,3-dimethyl, 2-phenyl, carboxamide	High steric hindrance; potential for restricted ring-opening reactivity
N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyloxirane-2-carboxamide	C₁₃H₁₀F₃N₂O₂	298.23	2-methyl, 4-cyano-3-(trifluoromethyl)phenyl	Enhanced lipophilicity due to CF₃ group; used as an intermediate in drug synthesis
3-(4-Fluorophenyl)-2-(2-pyridyl)oxirane-2-carboxamide	C₁₄H₁₁FN₂O₂	258.25	4-fluorophenyl, 2-pyridyl	Potential for hydrogen bonding via pyridyl N; fluorophenyl enhances metabolic stability
Methyl (2R,3S)-3-phenyloxirane-2-carboxylate	C₁₀H₁₀O₃	178.18	Methyl ester, 3-phenyl	Ester group increases electrophilicity; stereochemistry influences reactivity

Physicochemical Properties

• Lipophilicity: The trifluoromethyl and cyano groups in N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyloxirane-2-carboxamide significantly increase its logP compared to the target compound, making it more membrane-permeable .
• Crystal Packing : Analogous compounds, such as 3-Diethylcarbamoyl-2',4'-difluorobiphenyl-4-yl 2,6-dichloro-5-fluoropyridine-3-carboxylate , exhibit intermolecular interactions (e.g., C–H···O, Cl···F) that stabilize their solid-state structures . Similar analysis for the target compound is lacking but could be explored via crystallographic tools like SHELXL or ORTEP-3 .

Q & A

Basic Research Questions

Q. What synthetic methodologies are most effective for preparing 3,3-Dimethyl-2-phenyloxirane-2-carboxamide?

• Methodological Answer : The synthesis typically involves epoxidation of a substituted styrene precursor followed by carboxamide functionalization. For example, epoxide formation can be achieved using meta-chloroperbenzoic acid (mCPBA) under controlled pH conditions to minimize ring-opening side reactions. Subsequent amidation with a primary amine in the presence of a coupling agent (e.g., HATU or DCC) ensures high yield .
• Key Considerations : Monitor reaction intermediates via TLC or HPLC to optimize stepwise yields. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is recommended to isolate the target compound.

Q. How can the stereochemical configuration of the epoxide ring be confirmed experimentally?

• Methodological Answer : X-ray crystallography is the gold standard for unambiguous stereochemical assignment. Use SHELXL for refinement and ORTEP-3 for graphical representation of the crystal structure . For less crystalline samples, employ NOESY NMR to infer spatial proximity of substituents around the epoxide ring.
• Data Interpretation : Compare experimental NMR coupling constants (e.g., $J$-values for vicinal protons) with computational models (DFT-based simulations) to validate stereochemistry .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the epoxide ring in nucleophilic addition reactions?

• Methodological Answer : The electron-deficient nature of the epoxide oxygen makes it susceptible to nucleophilic attack. Use kinetic studies (e.g., monitoring reaction rates with varying nucleophiles like amines or thiols) to elucidate regioselectivity. Density Functional Theory (DFT) calculations can model transition states and predict preferred attack sites .
• Contradiction Analysis : If experimental data deviates from computational predictions (e.g., unexpected regioselectivity), consider steric effects from the 3,3-dimethyl substituents or solvent polarity impacts. Validate via Hammett plots or solvent parameter correlations .

Q. How can researchers resolve discrepancies in reported biological activity data for this compound?

• Methodological Answer : Discrepancies often arise from assay conditions (e.g., cell line variability, concentration thresholds). Standardize assays using reference compounds (e.g., positive controls for antioxidant or anti-inflammatory activity) and replicate experiments across multiple labs. For example, in antioxidant studies, compare IC$_{50}$ values using both DPPH and ABTS assays to confirm redox activity .
• Advanced Validation : Perform structure-activity relationship (SAR) studies by synthesizing analogs (e.g., varying substituents on the phenyl ring) to isolate contributions of specific functional groups to bioactivity .

Q. What strategies are effective for analyzing metabolic stability in pharmacokinetic studies?

• Methodological Answer : Use in vitro microsomal assays (human liver microsomes) to assess phase I metabolism. Quantify metabolites via LC-MS/MS and compare degradation rates with stable analogs. For phase II metabolism (e.g., glucuronidation), employ UDP-glucuronosyltransferase (UGT) isoforms in recombinant enzyme assays .
• Data Integration : Cross-reference metabolic pathways with toxicity predictions (e.g., using ADMET software) to identify potential toxicophores or labile functional groups .

Key Recommendations for Researchers

• Structural Analysis : Prioritize single-crystal X-ray diffraction for stereochemical confirmation. Use SHELXL for refinement to achieve R-factors < 5% .
• Biological Assays : Validate activity across multiple orthogonal assays (e.g., enzymatic vs. cell-based) to mitigate false positives .
• Data Reproducibility : Document solvent, temperature, and catalyst details rigorously to enable cross-lab validation .